N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide

• Molecular Formula: C22H26ClN3O3
• Molecular Weight: 415.9 g/mol
• IUPAC Name: N-[5-chloro-2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C22H26ClN3O3/c1-16(2)22(28)26-12-10-25(11-13-26)20-9-8-17(23)14-19(20)24-21(27)15-29-18-6-4-3-5-7-18/h3-9,14,16H,10-13,15H2,1-2H3,(H,24,27)
• InChI Key: JFSSOPNDPFXDND-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)COC3=CC=CC=C3

Description

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide, also known as CI-994, is a small molecule inhibitor that has been widely used in scientific research. CI-994 belongs to the family of histone deacetylase (HDAC) inhibitors and has been shown to have potential therapeutic applications in various diseases, including cancer, neurological disorders, and inflammation.

Mechanism of Action

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide exerts its anti-cancer effects by inhibiting the activity of HDAC enzymes, which are involved in the regulation of gene expression. HDAC inhibitors such as N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide block the deacetylation of histone proteins, leading to an increase in acetylation levels and consequent changes in gene expression. This can result in the activation of tumor suppressor genes and the inhibition of oncogenes, ultimately leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
In addition to its anti-cancer effects, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide has also been shown to have potential therapeutic applications in other diseases. It has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide has also been shown to have neuroprotective effects in animal models of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and has good bioavailability. It has also been extensively studied and has a well-defined mechanism of action. However, there are also some limitations to its use. N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide has been shown to have off-target effects on other enzymes, which can complicate data interpretation. It can also have variable effects depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the use of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide in scientific research. One area of interest is the development of combination therapies that incorporate N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide with other chemotherapeutic agents. Another area of interest is the investigation of the potential therapeutic applications of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide in other diseases, such as inflammation and neurological disorders. Additionally, there is ongoing research into the development of more selective HDAC inhibitors that can target specific isoforms of HDAC enzymes and minimize off-target effects.

Synthesis Methods

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide can be synthesized using a multi-step process that involves the reaction of 5-chloro-2-nitroaniline with isobutyryl chloride, followed by the reduction of the resulting nitro compound with iron powder. The intermediate product is then reacted with phenoxyacetic acid to produce N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide.

Scientific Research Applications

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide has been extensively studied for its potential therapeutic applications in cancer. It has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, including leukemia, lymphoma, and solid tumors. N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-2-phenoxyacetamide has also been shown to enhance the efficacy of other chemotherapeutic agents, such as cisplatin and doxorubicin.